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Compound of Interest

Compound Name: Einecs 254-686-3

Cat. No.: B15194323 Get Quote

CAS Number: 124-17-4

Synonyms: Diethylene Glycol Monobutyl Ether Acetate (DGBEA), Butyl CARBITOL™ Acetate,

Butyl Diglycol Acetate

Executive Summary
This technical guide provides a comprehensive overview of 2-(2-butoxyethoxy)ethyl acetate

(CAS No. 124-17-4), a chemical compound corresponding to EINECS number 254-686-3. This

document is intended for researchers, scientists, and professionals in drug development,

offering a centralized resource on the compound's physicochemical properties, metabolic fate,

and toxicological profile. While direct interactions with specific cellular signaling pathways are

not extensively documented in publicly available literature, this guide outlines the established

metabolic pathway and provides details on relevant experimental methodologies. The potential

applications in pharmaceutical formulations are also discussed, drawing parallels with

structurally similar glycol ethers.

Physicochemical Properties
2-(2-butoxyethoxy)ethyl acetate is a high-boiling, colorless liquid with a mild odor. It exhibits

good solvency for a variety of resins and is miscible with many organic solvents.[1] Its key

physicochemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C10H20O4 [2]

Molecular Weight 204.26 g/mol [2]

Density 0.978 g/mL at 25 °C [1]

Boiling Point 245 °C [1]

Melting Point -32 °C [1]

Flash Point 102 °C (closed cup) [1]

Water Solubility 65 g/L at 20 °C [1][2]

Vapor Pressure 0.04 mmHg at 20 °C [1]

LogP 1.38280 [2]

Metabolism and Toxicokinetics
The primary metabolic pathway of 2-(2-butoxyethoxy)ethyl acetate involves rapid hydrolysis to

diethylene glycol monobutyl ether (DGBE), which is then oxidized to 2-(2-butoxyethoxy)acetic

acid (DBAA), the major urinary metabolite.[3] No unchanged parent compound or DGBE is

typically detected in the urine.[3]

Metabolic Pathway
The metabolic conversion of 2-(2-butoxyethoxy)ethyl acetate is a two-step process.

2-(2-Butoxyethoxy)ethyl Acetate Diethylene Glycol Monobutyl Ether (DGBE)

Ester Hydrolysis
(Blood) 2-(2-Butoxyethoxy)acetic Acid (DBAA)Oxidation

Click to download full resolution via product page

Metabolic pathway of 2-(2-butoxyethoxy)ethyl acetate.

Toxicological Data
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The acute toxicity of 2-(2-butoxyethoxy)ethyl acetate has been evaluated in several animal

models. The available data is summarized below.

Route Species Value Reference

Oral LD50 Rat 6500 mg/kg [1]

Oral LD50 Rabbit 2260 mg/kg [1]

Oral LD50 Chicken 5 mL/kg [1]

Experimental Protocols
Detailed experimental protocols for the synthesis, analysis, and metabolic studies of 2-(2-

butoxyethoxy)ethyl acetate are crucial for reproducible research. The following sections outline

the methodologies found in the literature.

Synthesis: Continuous Esterification
A method for the continuous production of 2-(2-butoxyethoxy)ethyl acetate involves the

esterification of diethylene glycol monobutyl ether with acetic acid.

Reactants: Diethylene glycol monobutyl ether and acetic acid.[4]

Catalyst: Solid acid catalyst in a two-part fixed bed reactor.[4]

Reaction Temperature: 70-150 °C.[4]

Procedure:

The reactants are passed through the fixed bed reactors for continuous esterification.[4]

Water generated during the reaction is removed by azeotropic distillation.[4]

The reaction product undergoes rectification to remove and recover unreacted starting

materials, yielding the final product.[4]
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Analytical Method: Gas Chromatography with Flame
Ionization Detection (GC-FID)
OSHA Method 83 provides a validated procedure for the determination of 2-(2-

butoxyethoxy)ethyl acetate in air samples.

Sample Collection: Air is drawn through a standard size coconut shell charcoal tube.[5][6]

Desorption: The charcoal is desorbed with a 95/5 (v/v) solution of methylene chloride and

methanol.[5][6]

Analysis: The desorbed sample is analyzed by gas chromatography using a flame ionization

detector (GC-FID).[5][6]

Storage: Samples should be stored at 0°C or colder to minimize hydrolysis.[5][6]

In Vitro Hydrolysis and In Vivo Metabolism in Rats
A study investigating the metabolic fate of 2-(2-butoxyethoxy)ethyl acetate in rats provides a

framework for its toxicokinetic evaluation.

In Vitro Hydrolysis:

The compound (at a concentration of 5 mM) is incubated in rat blood.[3]

The hydrolysis to diethylene glycol monobutyl ether (DGBE) is monitored over time. The

reported half-life is less than 3 minutes.[3]

In Vivo Metabolism and Disposition:

Male Sprague-Dawley rats are administered ¹⁴C-labeled 2-(2-butoxyethoxy)ethyl acetate

orally at doses of 200 or 2000 mg/kg.[3]

Urine is collected over 24 hours to identify and quantify metabolites.[3]

The primary metabolite identified is 2-(2-butoxyethoxy)acetic acid.[3]

Signaling Pathways
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Currently, there is a lack of specific information in the scientific literature detailing the direct

effects of 2-(2-butoxyethoxy)ethyl acetate or its primary metabolite, 2-(2-butoxyethoxy)acetic

acid, on specific cellular signaling pathways. Research on the toxicological effects of the parent

compound and its metabolites has primarily focused on hematological effects and general

cytotoxicity rather than targeted interactions with signaling cascades.[7] The cytotoxic effects of

the intermediate metabolite of the related compound 2-butoxyethanol, butoxyacetaldehyde,

have been shown to involve alterations in cell morphology and depolymerization of actin-

containing stress fibers in vitro.[8] Further research is required to elucidate any potential

interactions of 2-(2-butoxyethoxy)ethyl acetate and its metabolites with intracellular signaling.

Relevance to Drug Development
While 2-(2-butoxyethoxy)ethyl acetate is predominantly used as an industrial solvent, its

properties and those of structurally similar compounds, such as diethylene glycol monoethyl

ether (DEGEE), suggest potential applications in pharmaceutical formulations.[1]

Potential as a Pharmaceutical Excipient
Glycol ethers like DEGEE are utilized in topical, oral, and parenteral drug delivery systems as

solvents, solubilizers, and penetration enhancers.[9][10][11] Given its solvent characteristics, 2-

(2-butoxyethoxy)ethyl acetate could potentially be explored for similar applications, particularly

in topical formulations where its slow evaporation rate could be advantageous.[1] However, a

thorough evaluation of its safety and compatibility with active pharmaceutical ingredients would

be necessary.

Logical Flow for Formulation Consideration
The decision-making process for considering 2-(2-butoxyethoxy)ethyl acetate as a novel

excipient would follow a logical progression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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